Cas no 1805335-75-4 (3-Amino-4-(difluoromethyl)-2-fluoropyridine-5-carboxylic acid)

• Product Name: 3-Amino-4-(difluoromethyl)-2-fluoropyridine-5-carboxylic acid
• CAS No: 1805335-75-4
• MF: C₇H₅F₃N₂O₂
• MW: 206.122011899948
• CID: 4914019
• Update Time: 2025-06-10

3-Amino-4-(difluoromethyl)-2-fluoropyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Amino-4-(difluoromethyl)-2-fluoropyridine-5-carboxylic acid

• Inchi： 1S/C7H5F3N2O2/c8-5(9)3-2(7(13)14)1-12-6(10)4(3)11/h1,5H,11H2,(H,13,14)
• InChI Key： CZMSAAPIRXYONW-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(N=CC=1C(=O)O)F)N)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 227
• XLogP3: 0.8
• Topological Polar Surface Area: 76.2

Additional information on 3-Amino-4-(difluoromethyl)-2-fluoropyridine-5-carboxylic acid

Comprehensive Overview of 3-Amino-4-(difluoromethyl)-2-fluoropyridine-5-carboxylic acid (CAS No. 1805335-75-4)

3-Amino-4-(difluoromethyl)-2-fluoropyridine-5-carboxylic acid (CAS No. 1805335-75-4) is a fluorinated pyridine derivative with significant potential in pharmaceutical and agrochemical applications. This compound, characterized by its unique difluoromethyl and fluoro substituents, has garnered attention due to its versatile reactivity and role as a key intermediate in synthetic chemistry. Researchers and industry professionals frequently search for terms like "fluoropyridine synthesis", "difluoromethyl pyridine applications", and "CAS 1805335-75-4 uses", reflecting its growing relevance in drug discovery and material science.

The structural features of 3-Amino-4-(difluoromethyl)-2-fluoropyridine-5-carboxylic acid make it a valuable building block for designing bioactive molecules. Its carboxylic acid group enables facile derivatization, while the amino functionality offers opportunities for further functionalization. Recent trends in green chemistry and sustainable synthesis have spurred interest in optimizing its production methods, with queries such as "eco-friendly fluoropyridine preparation" gaining traction. The compound's stability under physiological conditions also aligns with the demand for metabolically robust intermediates in medicinal chemistry.

In the context of drug development, this pyridine derivative is explored for its potential in modulating enzyme activity and protein-ligand interactions. Computational studies often highlight its hydrogen-bonding capacity and electron-withdrawing properties, addressing search queries like "fluoropyridine DFT calculations" and "SAR of difluoromethyl heterocycles". Its compatibility with cross-coupling reactions further expands its utility in creating complex molecular architectures, a topic frequently discussed in peer-reviewed journals and patent literature.

The agrochemical sector values 3-Amino-4-(difluoromethyl)-2-fluoropyridine-5-carboxylic acid for its potential in developing novel crop protection agents. With increasing global focus on precision agriculture, researchers investigate its role in creating selective herbicides or fungicides, responding to searches like "fluorinated pyridine pesticides" and "difluoromethyl bioactive compounds". Its environmental persistence and degradation pathways are also studied under regulatory compliance frameworks, ensuring safe application in line with REACH and EPA guidelines.

Analytical characterization of this compound involves advanced techniques such as NMR spectroscopy, HPLC purity analysis, and mass spectrometry, addressing common queries about "CAS 1805335-75-4 characterization data". The scientific community actively shares spectral libraries and crystallographic data to support its identification and quality control. Furthermore, its solubility profile and thermal stability are critical parameters for formulation scientists, making topics like "pyridine carboxylic acid salt formation" highly searched.

Emerging applications in material science include its use as a precursor for functional polymers and coordination complexes. The compound's ability to act as a chelating ligand for metal ions resonates with searches for "fluoropyridine metal-organic frameworks" and "catalysis with difluoromethyl heterocycles". Such interdisciplinary relevance positions it at the intersection of chemistry and nanotechnology, driving innovation in smart materials development.

As regulatory bodies emphasize structure-activity relationship transparency, detailed documentation of 3-Amino-4-(difluoromethyl)-2-fluoropyridine-5-carboxylic acid's properties becomes essential. Laboratories frequently request certificates of analysis and safety data sheets, corresponding to search terms like "CAS 1805335-75-4 technical dossier". The compound's patent landscape is equally dynamic, with innovators protecting novel synthetic routes and applications through IP filings worldwide.

Future research directions may explore its enantioselective synthesis, given the rising demand for chiral fluorinated building blocks in asymmetric catalysis. The compound's relevance to PET radiopharmaceuticals and bioconjugation chemistry also presents untapped opportunities, aligning with trending searches for "fluorine-18 labeled pyridines". Collaborative efforts between academia and industry continue to unlock its full potential while addressing scalability challenges and cost-effectiveness in production.